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Compound of Interest

Compound Name: Mecoprop-d6

Cat. No.: B589835 Get Quote

This technical guide provides an in-depth analysis of the safety data sheet (SDS) information

for Mecoprop-d6. It is intended for researchers, scientists, and professionals in drug

development who may handle this compound. Mecoprop-d6 is the deuterated analogue of

Mecoprop, a widely used herbicide.[1][2] The safety information presented is primarily based

on the data for Mecoprop and its active R-enantiomer, Mecoprop-P, as the toxicological

properties are not expected to differ significantly with isotopic labeling.

Hazard Identification and Classification
Mecoprop-d6 is classified as a hazardous substance. The primary hazards associated with

this compound are acute oral toxicity, serious eye damage, and skin irritation. It is also

recognized as being very toxic to aquatic life with long-lasting effects.[3]

GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye damage.

H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements:
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Prevention: P264, P270, P273, P280 (Wash skin thoroughly after handling, Do not eat, drink

or smoke when using this product, Avoid release to the environment, Wear eye

protection/face protection).

Response: P301 + P312 + P330, P305 + P351 + P338 + P310, P391 (IF SWALLOWED: Call

a POISON CENTER/doctor if you feel unwell. Rinse mouth. IF IN EYES: Rinse cautiously

with water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing. Immediately call a POISON CENTER/doctor. Collect spillage).

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).

GHS Hazard Communication for Mecoprop-d6.

Physical and Chemical Properties
Mecoprop is typically a colorless to brown crystalline powder.[4][5][6] It is stable under

recommended storage conditions.[5]

Property Value Source(s)

Molecular Formula C₁₀H₅D₆ClO₃ [1]

Molecular Weight 220.68 g/mol [1]

Appearance
Colorless to brown crystalline

solid/powder
[5][6][7]

Melting Point 94-95 °C [7][8]

Boiling Point Decomposes [2][8]

Water Solubility 880 - 900 mg/L at 20-25 °C [2][5][8]

Vapor Pressure 0.08 Pa at 22.5 °C [5][6]

Density 1.28 g/cm³ [6]

Octanol/Water Partition

Coefficient (log Pow)
1.17 [6]

Toxicological Information
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The primary routes of exposure are ingestion, skin contact, and eye contact.[6] Exposure can

cause irritation to the skin, eyes, and respiratory tract.[6] Ingestion of high doses may lead to

damage to the liver, kidneys, and alimentary system.[9] The U.S. EPA has classified mecoprop

as a toxicity class III substance, meaning it is slightly toxic.[7][8]

Metric Value Species Source(s)

Acute Oral LD50 930 - 1210 mg/kg Rat [7]

650 mg/kg Mouse [7]

> 300 mg/kg Not Specified [9]

Acute Dermal LD50 > 4000 mg/kg Rat [7]

> 2000 mg/kg Not Specified [9]

Acute Inhalation LC50

(4h)
> 12.5 mg/L Rat [7]

> 5 mg/L Not Specified [9]

Eye Irritation
Causes serious eye

damage
Not Specified [3][9]

Skin Irritation Causes skin irritation Not Specified [3]

First-Aid Measures
Prompt action is critical in the event of exposure. The following diagram outlines the

recommended first-aid procedures.

First-Aid Workflow for Mecoprop-d6 Exposure.

Handling and Storage
Handling: Use in a well-ventilated area.[10] Avoid contact with skin, eyes, and clothing, and

avoid breathing dust or spray mist.[11][12] Do not eat, drink, or smoke when using this product.

[3][10] Wash hands and skin thoroughly after handling.[3]
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Storage: Store in the original, tightly closed container in a dry, cool, and well-ventilated place.[3]

[5][12] Keep away from food, drink, and animal feedstuffs.[6][10] The substance should be

stored in an area without drain or sewer access.[5][6]

Exposure Controls and Personal Protection
Engineering controls, such as local exhaust ventilation, should be used to minimize exposure.

[4][12] When handling the product, appropriate Personal Protective Equipment (PPE) must be

worn.

Recommended Personal Protective Equipment (PPE).

Fire Fighting and Accidental Release Measures
Fire Fighting: Mecoprop does not burn, but it may be dissolved in a flammable or combustible

liquid carrier.[4] In case of fire, use a water spray, foam, dry chemical, or carbon dioxide

extinguisher.[13] Firefighters should wear self-contained breathing apparatus and full protective

gear.[12][13] Hazardous decomposition products include carbon oxides and hydrogen chloride

gas.[5][6]

Accidental Release: Avoid generating dust. Prevent the substance from entering drains,

sewers, or waterways.[5][12] Wear appropriate PPE during cleanup. For spills, cover with a dry,

non-combustible absorbent material like sand or earth, then collect and place in a suitable

container for disposal.[5][13]

Ecological Information
Mecoprop is considered harmful to aquatic organisms and can cause long-term adverse effects

in the aquatic environment.[6]
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Metric Value Species Source(s)

LC50 (96h) 124 - 232 mg/L Rainbow Trout [7][9]

> 100 mg/L Bluegill Sunfish [7]

EC50 (48h) 110 - 420 mg/L Daphnia (Water Flea) [9]

Oral LD50 700 - 740 mg/kg
Bobwhite & Japanese

Quail
[7][9]

Toxicity to Bees Not toxic [7][9]

Disposal Considerations
Dispose of waste material and containers in accordance with local, regional, national, and

international regulations.[3] The product should be disposed of at an approved waste disposal

plant. Do not contaminate water, food, or feed by storage or disposal.[11][13]

Experimental Protocols
Safety Data Sheets are summary documents and do not contain detailed experimental

protocols for the toxicological and ecotoxicological studies they cite. The data, such as LD50

and LC50 values, are derived from standardized testing guidelines, often from organizations

like the OECD (Organisation for Economic Co-operation and Development) or the EPA

(Environmental Protection Agency). To obtain the specific methodologies, researchers would

need to consult the original study reports, which are typically submitted to regulatory bodies

during the product registration process, or search for peer-reviewed publications on the

toxicology of Mecoprop. These detailed protocols are beyond the scope of a standard SDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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